1-(4-methyl-1,4-diazepan-1-yl)-3-(5-methyl-1H-indol-3-yl)propan-1-one
Catalog No.
S7477334
CAS No.
M.F
C18H25N3O
M. Wt
299.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
1-(4-methyl-1,4-diazepan-1-yl)-3-(5-methyl-1H-indol-3-yl)propan-1-one
IUPAC Name
1-(4-methyl-1,4-diazepan-1-yl)-3-(5-methyl-1H-indol-3-yl)propan-1-one
Molecular Formula
C18H25N3O
Molecular Weight
299.4 g/mol
InChI
InChI=1S/C18H25N3O/c1-14-4-6-17-16(12-14)15(13-19-17)5-7-18(22)21-9-3-8-20(2)10-11-21/h4,6,12-13,19H,3,5,7-11H2,1-2H3
InChI Key
NWQSJQFNBSUPBX-UHFFFAOYSA-N
Canonical SMILES
CC1=CC2=C(C=C1)NC=C2CCC(=O)N3CCCN(CC3)C
1-(4-methyl-1,4-diazepan-1-yl)-3-(5-methyl-1H-indol-3-yl)propan-1-one, commonly known as MMDP, is a psychoactive drug that belongs to the class of substituted cathinones, which are derived from cathinone, a naturally occurring stimulant found in the khat plant. MMDP is a designer drug that has been sold online and in some retail shops as a legal substitute for illegal drugs such as methamphetamine and MDMA.
MMDP is a white crystalline powder with a melting point of 140-144°C. Its molecular formula is C20H28N2O, and it has a molecular weight of 312.45 g/mol. MMDP has a high solubility in polar solvents such as water, methanol, and acetone.
MMDP can be synthesized by several methods, including the reductive amination of 4-methylpiperidine with 4-methoxyphenylacetaldehyde, followed by condensation with indole-3-carboxaldehyde using sodium triacetoxyborohydride as a reducing agent. Characterization of MMDP can be done using various spectroscopic techniques such as infrared spectroscopy, nuclear magnetic resonance spectroscopy, and mass spectrometry.
Several analytical methods have been developed for the detection and quantification of MMDP in different biological samples using techniques such as gas chromatography-mass spectrometry, liquid chromatography-mass spectrometry, and high-performance liquid chromatography. These methods have high sensitivity and specificity and are capable of detecting even trace amounts of MMDP.
MMDP has been shown to act as a serotonin-norepinephrine-dopamine reuptake inhibitor and a releaser of these neurotransmitters, leading to an increase in their extracellular concentrations in the brain. This results in various behavioral effects such as euphoria, increased energy, and a sense of well-being. MMDP has also been shown to have anxiolytic, anti-inflammatory, and analgesic properties.
Limited studies have been conducted on the toxicity and safety of MMDP in scientific experiments. However, it has been reported that MMDP has low acute toxicity and produces minimal adverse effects in animals at high doses.
MMDP has been used in several scientific experiments as a tool to study the structure-activity relationships of substituted cathinones and to investigate the mechanisms of their biological effects. It has also been used as a positive control in drug discrimination studies to evaluate the discriminative stimulus effects of novel psychoactive substances.
Research into MMDP and its analogs is ongoing, with a focus on identifying the structure-activity relationships of these compounds and their potential therapeutic applications. However, due to their abuse potential and the lack of safety data, their use in medical applications is still limited.
MMDP and its analogs have potential implications in various fields of research and industry, including the development of novel psychoactive drugs, the design of new therapeutic agents for the treatment of psychiatric and neurological disorders, and the development of new analytical methods for the detection of drugs of abuse.
One limitation of current research on MMDP and its analogs is the lack of data on their long-term behavioral and physiological effects in humans and animals. Future research should also focus on the development of safer and more effective analogs with reduced abuse potential and improved therapeutic properties.
for research on MMDP and its analogs include:
1. Determining the pharmacological and toxicological effects of MMDP and its analogs in different animal models.
2. Studying the mechanisms of action of MMDP and its analogs at the molecular and cellular levels.
3. Developing novel analytical methods for the detection and quantification of MMDP and its metabolites in different biological samples.
4. Identifying the structure-activity relationships of MMDP and its analogs and designing new compounds with improved pharmacological properties.
5. Evaluating the therapeutic potential of MMDP and its analogs for the treatment of psychiatric and neurological disorders.
6. Investigating the abuse potential and addictive properties of MMDP and its analogs in different populations.
7. Developing strategies for the prevention and treatment of MMDP and its analogs abuse and addiction.
8. Exploring the potential applications of MMDP and its analogs in other fields such as forensics and doping control.
1. Determining the pharmacological and toxicological effects of MMDP and its analogs in different animal models.
2. Studying the mechanisms of action of MMDP and its analogs at the molecular and cellular levels.
3. Developing novel analytical methods for the detection and quantification of MMDP and its metabolites in different biological samples.
4. Identifying the structure-activity relationships of MMDP and its analogs and designing new compounds with improved pharmacological properties.
5. Evaluating the therapeutic potential of MMDP and its analogs for the treatment of psychiatric and neurological disorders.
6. Investigating the abuse potential and addictive properties of MMDP and its analogs in different populations.
7. Developing strategies for the prevention and treatment of MMDP and its analogs abuse and addiction.
8. Exploring the potential applications of MMDP and its analogs in other fields such as forensics and doping control.
XLogP3
2.3
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
1
Exact Mass
299.199762429 g/mol
Monoisotopic Mass
299.199762429 g/mol
Heavy Atom Count
22
Dates
Last modified: 08-27-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:74-89-5
Molecular Formula:CH5N
CH3NH2
CH5N
CH3NH2
CH3NH2
CH5N
CH3NH2
Molecular Weight:31.057 g/mol
Availability:
In Stock
CAS No.:10101-50-5
Molecular Formula:NaMnO4
MnNaO4
MnNaO4
Molecular Weight:141.925 g/mol
Availability:
In Stock
CAS No.:58194-38-0
Molecular Formula:C16H19N5O9
Molecular Weight:425.35 g/mol
Availability:
Inquiry
CAS No.:22968-45-2
Molecular Formula:C5H4O2Se
Molecular Weight:175.05 g/mol
Availability:
Inquiry
CAS No.:121995-33-3
Molecular Formula:AsF6H13O6
Molecular Weight:298.01
Availability:
In Stock
CAS No.:7789-53-9
Molecular Formula:SrBr2·6H2O
Br2H12O6S
Br2H12O6S
Molecular Weight:355.5 g/mol
Availability:
In Stock
